Cas no 2172519-95-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2172519-95-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5894145
• PubChem ID: 165511451
• Update Time: 2025-06-13

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• EN300-1532054
• 2171236-42-1
• 2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532387
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171209-77-9
• 2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2172519-95-6
• EN300-1531861

• Inchi： 1S/C27H24N2O5/c30-25(29-24-12-6-5-11-22(24)26(31)32)16-13-17(14-16)28-27(33)34-15-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,16-17,23H,13-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SSCKETAPPITLNH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=CC=CC=2C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2172519-95-6)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2172519-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected cyclobutane amino acid derivative serves as a crucial building block in peptide synthesis and drug discovery. Recent studies have explored its potential applications in developing novel therapeutic agents and its unique structural properties that contribute to enhanced metabolic stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing constrained peptide scaffolds. The rigid cyclobutane ring structure was shown to confer improved conformational stability to peptide chains while maintaining sufficient flexibility for biological activity. Researchers successfully incorporated this building block into several peptide-based drug candidates targeting GPCRs, observing enhanced binding affinity and selectivity compared to linear analogs.

Structural analysis using X-ray crystallography and NMR spectroscopy revealed that the cyclobutane moiety induces specific backbone conformations that are particularly favorable for protein-protein interactions. This characteristic makes 2172519-95-6 especially valuable for developing inhibitors of challenging protein targets. The Fmoc protecting group was found to provide excellent stability during solid-phase peptide synthesis while being readily removable under standard conditions.

In oncology research, derivatives of this compound have shown promise as components of PROTAC molecules. The cyclobutane structure appears to optimize the distance and orientation between the warhead and E3 ligase binding moieties, leading to improved degradation efficiency of target proteins. Recent preclinical studies reported successful degradation of several previously "undruggable" targets using these novel constructs.

The synthetic accessibility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that reduces production costs while maintaining excellent purity standards. This development is particularly significant for potential large-scale pharmaceutical applications.

Ongoing research is exploring the compound's utility in other therapeutic areas, including antimicrobial peptides and CNS-targeting drugs. Preliminary results suggest that the constrained structure may help overcome challenges related to blood-brain barrier penetration. As the field of peptide therapeutics continues to expand, 2172519-95-6 is positioned to play an increasingly important role in drug discovery and development pipelines.